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Compound of Interest

Compound Name: HOAt

Cat. No.: B021763 Get Quote

An In-depth Technical Guide to the Safety and Handling of Solid 1-Hydroxy-7-azabenzotriazole

(HOAt)

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for solid 1-Hydroxy-7-

azabenzotriazole (HOAt), a reagent widely used in peptide synthesis. Adherence to these

guidelines is critical for ensuring laboratory safety and maintaining the integrity of the reagent.

Chemical and Physical Properties
Solid HOAt is a white to off-white or light yellow crystalline powder.[1][2] It is known for its role

as a highly efficient additive in peptide coupling reactions, where it enhances reaction rates and

suppresses racemization.[3][4][5] While sparingly soluble in water, it dissolves in polar aprotic

solvents such as dimethylformamide (DMF), acetonitrile, and dimethyl sulfoxide (DMSO).[1]

Hazard Identification and Classification
HOAt is classified as a hazardous substance and requires careful handling. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals designates it with

multiple hazard pictograms, indicating its potential risks.

GHS Pictograms:

GHS01: Explosive[6]
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GHS05: Corrosive[6]

GHS06: Toxic[6]

GHS07: Exclamation mark[6]

Signal Word: Danger[6]

Hazard and Precautionary Statements
A summary of key Hazard (H) and Precautionary (P) statements associated with HOAt is
provided below. This is not an exhaustive list, and users should consult the full Safety Data

Sheet (SDS) for complete information.
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Category Code Statement Citations

Hazard H204
Fire or projection

hazard
[2][7]

H301 Toxic if swallowed [2][7]

H315 Causes skin irritation [2][7]

H318
Causes serious eye

damage
[2][7]

H335
May cause respiratory

irritation
[2][7]

Precautionary P210

Keep away from heat,

hot surfaces, sparks,

open flames and other

ignition sources. No

smoking.

[2][8][9]

P250
Do not subject to

grinding/shock/friction
[2][8][9]

P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[2]

P270

Do not eat, drink or

smoke when using

this product

[2][7][8]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[2][7][8]

P301+P310

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor

[7]
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P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[7]

Quantitative Safety Data
The following table summarizes key quantitative data related to the safety of solid HOAt.

Parameter Value Citations

Melting Point 213 - 216 °C (415 - 421 °F) [2][6]

Decomposition Temperature 198 °C (388 °F) [2]

NFPA Rating
Health: 1, Flammability: 2,

Instability: 0
[7]

Partition Coefficient (log Pow) 0.033 [2]

Relative Density 0.973 g/cm³ at 20 °C [10]

Stability and Reactivity
Solid HOAt is stable under recommended storage conditions but can be hazardous if handled

improperly.[7]

Conditions to Avoid: It is crucial to avoid dust generation, heat, shock, and friction.[2][3][7]

The material should be kept away from all sources of ignition.[7] Violent decomposition can

occur if the material is dried at elevated temperatures.[4][11]

Incompatible Materials: HOAt is incompatible with strong oxidizing agents, strong reducing

agents, and acidic or basic substances that could promote decomposition.[1][3][7]
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Hazardous Decomposition Products: Thermal decomposition can generate toxic gases,

including carbon oxides and nitrogen oxides.[5][7]

Handling and Storage
Proper handling and storage procedures are essential to mitigate the risks associated with

solid HOAt.

Safe Handling
Always handle chemicals in a well-ventilated area, preferably under a fume hood.[7][12]

Avoid contact with skin, eyes, and clothing.[7]

Minimize dust generation and accumulation during handling.[7] Use a scoop or spatula to

remove the solid from its container.[12]

Do not subject the material to grinding, shock, or friction.[2][8]

Keep the container tightly closed when not in use.[7]

Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in the work area.[2][7]

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][7]

The recommended storage temperature is between 2°C and 8°C.[1][2]

Protect the material from moisture and light.[1] For optimal stability, storage under an inert

atmosphere is recommended.[1]

Store away from incompatible substances and sources of ignition.[1][7]
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Proper Storage of Solid HOAt

Temperature
(2-8 °C)

Requires

Atmosphere
(Dry, Inert)

Requires

Light
(Protect from light)

Requires

Container
(Tightly Sealed)

Requires

Degradation Risk
(Decomposition, Reduced Efficacy)

Improper Storage Leads To

Chemical Stability
and Integrity
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Assess Task-Specific Hazards
(e.g., weighing, transfer, reaction)

Minimum PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

 Always Required

Potential for
Dust Generation?

Risk of Splash
or Projection?

No
Add Respiratory Protection:
- Fume Hood Use is Critical

- Consider N100/P3 Respirator

Yes

Large Quantity or
High Concentration?

No
Upgrade Eye/Face Protection:

- Goggles
- Face Shield

Yes

Upgrade Body Protection:
- Chemical Resistant Apron/Suit

- Double Gloving

Yes

Combine Required PPE
for the Task

No

 

Solid HOAt Spill Occurs

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Respirator, Gloves, Goggles, Suit)

Contain Spill
Prevent Spread & Dust Generation

Clean Up Spill:
- Gently sweep or vacuum

- Use inert absorbent material

Decontaminate Area
and Equipment

Package Waste in Labeled,
Sealed Container for Disposal

Report Incident per
Institutional Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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